Cas no 19900-52-8 (Benzene,2-bromo-1,4-bis(bromomethyl)-)

• Product Name: Benzene,2-bromo-1,4-bis(bromomethyl)-
• CAS No: 19900-52-8
• MF: C₈H₇Br₃
• MW: 342.853180170059
• CID: 230312
• PubChem ID: 262239
• Update Time: 2025-04-19

Benzene,2-bromo-1,4-bis(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-bromo-1,4-bis(bromomethyl)-
• 2-bromo-1,4-bis(bromomethyl)benzene
• 1,4-bis(bromomethyl)-2-bromobenzene
• 1,4-bisbromomethyl-2-bromobenzene
• 1-bromo-2,5-bis(bromomethyl)benzene
• AC1Q27P8
• AGN-PC-005EHE
• AR-1D9362
• CTK4E2686
• NSC95684
• SureCN3373171
• DTXSID70294272
• NSC 95684
• 19900-52-8
• NSC-95684
• 2-bromo-alpha,alpha'-dibromo-p-xylene
• QOTLBTLQTHPRIW-UHFFFAOYSA-N
• SCHEMBL3373171

• Inchi： 1S/C8H7Br3/c9-4-6-1-2-7(5-10)8(11)3-6/h1-3H,4-5H2
• InChI Key： QOTLBTLQTHPRIW-UHFFFAOYSA-N
• SMILES： BrC1C=C(CBr)C=CC=1CBr

Computed Properties

• Exact Mass: 339.80971
• Monoisotopic Mass: 339.80979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0